Cas no 953946-58-2 (2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one)

• Product Name: 2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one
• CAS No: 953946-58-2
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 6252103
• PubChem ID: 16894706
• Update Time: 2025-10-05

2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one
• AKOS024491124
• 2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethanone
• F5027-0064
• 1-(2-phenylmorpholino)-2-(m-tolyl)ethanone
• 953946-58-2

• Inchi： 1S/C19H21NO2/c1-15-6-5-7-16(12-15)13-19(21)20-10-11-22-18(14-20)17-8-3-2-4-9-17/h2-9,12,18H,10-11,13-14H2,1H3
• InChI Key： QPBBSXCMVHWCJX-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC2C=CC=C(C)C=2)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 295.157228913g/mol
• Monoisotopic Mass: 295.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one

Comprehensive Overview of 2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one (CAS No. 953946-58-2)

2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one, identified by its CAS number 953946-58-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a 3-methylphenyl group with a 2-phenylmorpholin-4-yl moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel morpholine derivatives has surged, driven by their role in developing kinase inhibitors and central nervous system (CNS) therapeutics. The compound 2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one aligns with this trend, as its phenylmorpholine core is frequently explored for modulating neurotransmitter receptors. Online searches for "morpholine-based drug candidates" or "phenylmorpholine synthesis" reflect growing curiosity about such compounds, underscoring their relevance in modern medicinal chemistry.

Synthetic routes for CAS 953946-58-2 often involve multi-step organic reactions, including N-alkylation and Friedel-Crafts acylation, to achieve high purity and yield. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with industry standards. Laboratories focusing on high-throughput screening frequently include 2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one in their libraries due to its promising pharmacophoric features.

From an SEO perspective, terms like "buy 953946-58-2" or "2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one supplier" are frequently queried, indicating commercial interest. However, users also seek safety data sheets (SDS) and solubility profiles, highlighting the need for detailed technical documentation. This compound’s stability under various pH conditions and compatibility with common organic solvents further broadens its utility in formulation studies.

Emerging discussions in green chemistry have also touched upon 953946-58-2, with researchers exploring eco-friendly catalysts for its synthesis. Queries such as "sustainable synthesis of phenylmorpholine derivatives" or "biodegradable morpholine analogs" reflect this shift toward environmentally conscious practices. Such trends align with global initiatives to reduce the environmental footprint of chemical manufacturing.

In conclusion, 2-(3-methylphenyl)-1-(2-phenylmorpholin-4-yl)ethan-1-one represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its CAS number 953946-58-2 serves as a gateway to a wealth of research, from synthetic methodologies to biomedical applications. As the scientific community continues to unravel its properties, this compound is poised to remain a focal point in both academic and industrial settings.